Cas no 1004992-44-2 (4-Chloro-5-ethyl-7H-pyrrolo[2,3-d]pyrimidine)

4-Chloro-5-ethyl-7H-pyrrolo[2,3-d]pyrimidine is a heterocyclic compound featuring a pyrrolo[2,3-d]pyrimidine core substituted with a chloro group at the 4-position and an ethyl group at the 5-position. This structure serves as a versatile intermediate in medicinal chemistry, particularly in the synthesis of kinase inhibitors and other biologically active molecules. The chloro group enhances reactivity for further functionalization, while the ethyl substitution can influence the compound's binding affinity and selectivity in target interactions. Its rigid fused-ring system contributes to stable molecular conformations, making it valuable for structure-activity relationship (SAR) studies. The compound is commonly utilized in pharmaceutical research for developing potential therapeutic agents, especially in oncology and inflammation-related pathways. Its well-defined synthetic route ensures consistent purity and scalability for research applications.

4-Chloro-5-ethyl-7H-pyrrolo[2,3-d]pyrimidine structure

1004992-44-2 structure

Product Name:4-Chloro-5-ethyl-7H-pyrrolo[2,3-d]pyrimidine

CAS No:1004992-44-2

MF:C₈H₈ClN₃

MW:181.622220039368

MDL:MFCD18375135

CID:1035809

PubChem ID:66523125

Update Time:2025-07-02

4-Chloro-5-ethyl-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-5-ethyl-7H-pyrrolo[2,3-d]pyrimidine
- 7H-Pyrrolo[2,3-d]pyrimidine, 4-chloro-5-ethyl-
- 0212AA
- 4-chloro-5-ethyl-7H-pyrrol[2,3-d]pyrimidine
- MFCD18375135
- DTXSID20735120
- DB-358094
- SCHEMBL4780230
- AKOS015954692
- CS-0216289
- EN300-384022
- AT23543
- HXTUOLGGMWNTJZ-UHFFFAOYSA-N
- Z1255453476
- 1004992-44-2
- MDL： MFCD18375135
- Inchi： 1S/C8H8ClN3/c1-2-5-3-10-8-6(5)7(9)11-4-12-8/h3-4H,2H2,1H3,(H,10,11,12)
- InChI Key： HXTUOLGGMWNTJZ-UHFFFAOYSA-N
- SMILES： ClC1=C2C(=NC=N1)NC=C2CC

Computed Properties

Exact Mass: 181.0406750g/mol
Monoisotopic Mass: 181.0406750g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 164
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 41.6

4-Chloro-5-ethyl-7H-pyrrolo[2,3-d]pyrimidine Pricemore >>

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